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Compound of Interest

Compound Name: Allyldiphenylphosphine oxide

Cat. No.: B1266638 Get Quote

An In-depth Technical Guide on Allyldiphenylphosphine Oxide: Physical Appearance and

Stability

This technical guide provides a comprehensive overview of the physical and chemical

properties of allyldiphenylphosphine oxide, with a focus on its appearance and stability. It is

intended for researchers, scientists, and professionals in drug development and materials

science.

Physicochemical Properties
Allyldiphenylphosphine oxide is a white to off-white crystalline solid. It is a versatile

organophosphorus compound widely utilized in organic synthesis and polymer chemistry.

Table 1: Physical and Chemical Properties of Allyldiphenylphosphine Oxide
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Property Value

Appearance White to off-white crystal/solid.

Molecular Formula C₁₅H₁₅OP.

Molecular Weight 242.26 g/mol .

Melting Point 110 - 115 °C.

Boiling Point 337 °C at 760 mmHg.

Density 1.09 g/cm³.

Solubility Soluble in various organic solvents.

CAS Number 4141-48-4.

Chemical Stability and Reactivity
Allyldiphenylphosphine oxide is noted for its thermal stability, which makes it a valuable

component in high-performance materials. It is generally stable under recommended storage

conditions, which include keeping it under an inert gas (like nitrogen or argon) at 2-8°C.

Thermal Stability
Phosphine oxides are generally considered to be thermally stable compounds due to the high

energy of the P=O bond. While specific thermogravimetric analysis (TGA) data for

allyldiphenylphosphine oxide is not detailed in the readily available literature, its utility as a

stabilizer in polymer formulations at elevated temperatures underscores its thermal robustness.

A general protocol for assessing thermal stability is provided in the experimental section.

Hydrolytic Stability
The P=O bond in phosphine oxides is generally resistant to hydrolysis. Detailed experimental

data on the hydrolysis rate of allyldiphenylphosphine oxide under various pH conditions is

not readily available. A general protocol for assessing hydrolytic stability is provided in the

experimental section.

Photostability
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As a photoinitiator, allyldiphenylphosphine oxide is designed to be reactive under UV light.

Its stability in the absence of UV radiation is good, allowing for its incorporation into

formulations. Upon UV exposure, it undergoes cleavage to generate radicals that initiate

polymerization.

Experimental Protocols
Synthesis of Allyldiphenylphosphine Oxide
A common method for the synthesis of allyldiphenylphosphine oxide involves the reaction of

diphenylphosphine chloride with allyl alcohol in the presence of a base like pyridine.

Experimental Protocol:

A mixture of diphenylphosphine chloride (11 g, 0.05 mol) and allyl alcohol (2.9 g, 0.05 mol) in

50 ml of anhydrous ether is stirred at room temperature.

Pyridine (4.0 g, 0.05 mol) is slowly added to the stirring mixture.

After stirring for 40 minutes, the precipitated pyridine hydrochloride is removed by filtration.

The ether is removed from the filtrate by distillation.

The resulting liquid residue is heated to 150 °C, which initiates an exothermic reaction,

raising the temperature to approximately 178 °C.

The product is then purified by vacuum distillation (b.p. 168-175 °C / 0.4 mm), yielding

allyldiphenylphosphine oxide as a crystalline solid upon cooling.

General Protocol for Thermal Stability Assessment
(Thermogravimetric Analysis - TGA)
This is a general protocol for phosphine oxides and may require optimization for

allyldiphenylphosphine oxide.

A small sample (5-10 mg) of allyldiphenylphosphine oxide is placed in a TGA crucible

(e.g., alumina or platinum).
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The crucible is placed in the TGA instrument.

The sample is heated from ambient temperature to a final temperature (e.g., 600-800 °C) at

a constant heating rate (e.g., 10 or 20 °C/min) under a controlled atmosphere (e.g., nitrogen

or air).

The weight loss of the sample as a function of temperature is recorded to generate a TGA

curve.

The derivative of the TGA curve (DTG curve) is used to determine the temperature of

maximum weight loss rate.

General Protocol for Hydrolytic Stability Assessment
This is a general protocol for organophosphorus compounds and may require optimization for

allyldiphenylphosphine oxide.

Prepare buffer solutions at different pH values (e.g., acidic, neutral, and basic).

Prepare a stock solution of allyldiphenylphosphine oxide in a water-miscible organic

solvent (e.g., acetonitrile).

Add an aliquot of the stock solution to each buffer solution to achieve a known starting

concentration.

Incubate the solutions at a constant temperature.

Withdraw samples at various time intervals.

Analyze the samples using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC), to quantify the concentration of allyldiphenylphosphine oxide
remaining.

Calculate the rate of hydrolysis from the change in concentration over time.

Visualizations
Synthesis of Allyldiphenylphosphine Oxide
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Caption: Synthesis workflow for allyldiphenylphosphine oxide.

Role in Radical Polymerization
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[https://www.benchchem.com/product/b1266638#allyldiphenylphosphine-oxide-physical-
appearance-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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